![molecular formula C7H15N B146950 1-Ethylpiperidine CAS No. 766-09-6](/img/structure/B146950.png)
1-Ethylpiperidine
Overview
Description
1-Ethylpiperidine is an organic compound that is used in various scientific research applications. It belongs to the family of piperidine compounds and is a cyclic amine with a five-membered ring structure. It has a molecular formula of C5H11N and a molecular weight of 89.15 g/mol. It is a colorless, volatile liquid with a boiling point of 65°C and a melting point of -56°C. It is soluble in water, alcohols, and ethers, and is insoluble in most organic solvents. This compound has a wide range of applications in the fields of organic synthesis, pharmaceuticals, and biochemistry.
Scientific Research Applications
Radical Cyclisation in Synthesis
1-Ethylpiperidine hypophosphite (1-EPHP) plays a critical role in radical cyclisation processes. It was employed in the synthesis of alboatrin and its epimer from orcinol, leading to a revision of the stereochemistry of alboatrin's structure (Graham, Murphy, & Kennedy, 1999). Another study highlighted its use in mediating carbon-carbon bond formation, offering a cleaner approach to radical methodology (Graham, Murphy, & Coates, 1999).
Nucleophilic Displacement Reactions
3-Chloro-1-ethylpiperidine, a derivative of this compound, undergoes nucleophilic displacement reactions through a two-step mechanism, forming an ambident bicyclic aziridinium ion (Hammer, Heller, & Craig, 1972).
Thermochemistry Studies
Research on the standard molar enthalpies of combustion and formation for this compound and its isomers contributes to our understanding of their thermochemical properties (Silva, Cabral, & Gomes, 2006).
Molecular Structure Analysis
The study of N-ethylpiperidine betaine hydrate and its complex with squaric acid revealed details about its molecular structure, hydrogen bonding, and conformation (Dega-Szafran et al., 2013).
Optical Rotatory Dispersion
The absolute configuration and optical rotatory dispersion (ORD) of 2-ethylpiperidine were established, providing insights into the stereochemistry and ORD of related compounds (Beyerman et al., 2010).
Synthesis of Alkaloids
This compound hypophosphite (EPHP) was used in novel approaches for synthesizing the alkaloid horsfiline, demonstrating its utility in complex organic synthesis (Murphy, Tripoli, Khan, & Mali, 2005).
Radiochemical Applications
The N-ethylpiperidine salt of [3H]penicillin G was prepared for use in radiochemical studies, highlighting its potential in this field (Rosegay, 1981).
Reaction Mechanisms Studies
Studies on the reactions of 3-chloro-1-ethylpiperidine expanded our understanding of reaction mechanisms and product formation in organic chemistry (Hammer, Ali, & Weber, 1973).
Solvent Applications in Microextraction
This compound's reversible change in hydrophilicity upon exposure to CO2 was utilized in a novel liquid phase microextraction method for nickel determination, emphasizing its role in green chemistry applications (Rečlo et al., 2017).
Deoxygenation Reactions
The use of N-ethylpiperidine hypophosphite in deoxygenating alcohols and vicinal diols demonstrates its role in facilitating efficient reaction conditions (Jang & Cho, 2002).
Catalysis in Cyclization Reactions
This compound was used in optimizing the cyclization reaction of 2-ethynylaniline derivatives to indoles, showcasing its effectiveness in catalytic processes (Hiroya, Itoh, & Sakamoto, 2005).
Mechanism of Action
Target of Action
1-Ethylpiperidine is an organic compound with the chemical formula C7H15N The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known to be used as a reactant for the synthesis of multiprotected kanosamine and selective acylation in peptide synthesis . It also acts as a reagent for stereoselective aldol condensation reactions for the synthesis of β-lactam antibiotics, diastereoselective synthesis of aldols, and crossed Claisen ester condensation .
Biochemical Pathways
It is known to be involved in the synthesis of multiprotected kanosamine, selective acylation in peptide synthesis, and the synthesis of β-lactam antibiotics .
Pharmacokinetics
It is known that this compound is a liquid at room temperature with a density of 0824 g/mL at 25 °C (lit) and a boiling point of 131 °C (lit) . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
It is known to be used as a reactant and reagent in various chemical reactions, suggesting that it may have significant effects at the molecular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is classified as a flammable liquid and a skin corrosive substance . Therefore, it should be handled with care, and appropriate safety measures should be taken to prevent exposure and accidents
Safety and Hazards
Future Directions
Piperidines, including 1-Ethylpiperidine, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on discovering new synthesis methods and exploring the biological and pharmacological applications of this compound .
Properties
IUPAC Name |
1-ethylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N/c1-2-8-6-4-3-5-7-8/h2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTLZVHNRZJPSMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N | |
Record name | 1-ETHYLPIPERIDINE | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1061102 | |
Record name | Piperidine, 1-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1061102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-ethylpiperidine appears as a colorless liquid with the odor of pepper. Less dense than water. May irritate skin and eyes. Vapors heavier than air. Used as a solvent and to make other chemicals., Liquid | |
Record name | 1-ETHYLPIPERIDINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3447 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Piperidine, 1-ethyl- | |
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CAS No. |
766-09-6 | |
Record name | 1-ETHYLPIPERIDINE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3447 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | N-Ethylpiperidine | |
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Record name | 1-Ethylpiperidine | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000766096 | |
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Record name | 1-Ethylpiperidine | |
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Record name | Piperidine, 1-ethyl- | |
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Record name | Piperidine, 1-ethyl- | |
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Record name | 1-ethylpiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.055 | |
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Record name | N-ETHYLPIPERIDINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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